Cas no 153531-53-4 (Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-chloro-)

• Product Name: Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-chloro-
• CAS No: 153531-53-4
• MF: C₂₄H₁₄Cl₂N₂
• MW: 401.287363529205
• CID: 1333355
• PubChem ID: 1818682
• Update Time: 2025-04-20

Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-N,2-N-bis(4-chlorophenyl)acenaphthylene-1,2-diimine
• AP-372/40907724
• DTXSID20365300
• 153531-53-4
• N-(4-chlorophenyl)-N-(2-[(4-chlorophenyl)imino]-1(2H)-acenaphthylenylidene)amine
• 1449430-35-6
• Benzenamine, N,N'-1,2-acenaphthylenediylidenebis[4-chloro-

• Inchi： 1S/C24H14Cl2N2/c25-16-7-11-18(12-8-16)27-23-20-5-1-3-15-4-2-6-21(22(15)20)24(23)28-19-13-9-17(26)10-14-19/h1-14H/b27-23-,28-24+
• InChI Key： IYZLYUBKTGIZNQ-VRQWBOTBSA-N
• SMILES： ClC1C=CC(=CC=1)/N=C1\C(\C2C=CC=C3C=CC=C\1C=23)=N\C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 400.05362
• Monoisotopic Mass: 400.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72